Cas no 2229604-25-3 (4-(3-bromo-5-methylthiophen-2-yl)-2-methylbutanoic acid)

• Product Name: 4-(3-bromo-5-methylthiophen-2-yl)-2-methylbutanoic acid
• CAS No: 2229604-25-3
• MF: C₁₀H₁₃BrO₂S
• MW: 277.178021192551
• CID: 6390219
• PubChem ID: 165652663
• Update Time: 2025-10-23

4-(3-bromo-5-methylthiophen-2-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-5-methylthiophen-2-yl)-2-methylbutanoic acid
• 2229604-25-3
• EN300-1916973

• Inchi： 1S/C10H13BrO2S/c1-6(10(12)13)3-4-9-8(11)5-7(2)14-9/h5-6H,3-4H2,1-2H3,(H,12,13)
• InChI Key： SSSJVSKWDOPVJX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1CCC(C(=O)O)C

Computed Properties

• Exact Mass: 275.98196g/mol
• Monoisotopic Mass: 275.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 65.5Ų

Additional information on 4-(3-bromo-5-methylthiophen-2-yl)-2-methylbutanoic acid

Comprehensive Overview of 4-(3-bromo-5-methylthiophen-2-yl)-2-methylbutanoic acid (CAS No. 2229604-25-3)

4-(3-bromo-5-methylthiophen-2-yl)-2-methylbutanoic acid (CAS No. 2229604-25-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its thiophene and carboxylic acid functional groups, is a versatile intermediate in synthetic chemistry. Its unique structure, featuring a bromine substituent and a methylthiophene moiety, makes it a valuable building block for designing novel molecules with potential biological activity.

The growing interest in heterocyclic compounds like 4-(3-bromo-5-methylthiophen-2-yl)-2-methylbutanoic acid stems from their applications in drug discovery and material science. Researchers are particularly intrigued by its potential role in modulating enzyme activity or serving as a precursor for small-molecule inhibitors. In recent years, the demand for custom synthetic intermediates has surged, driven by advancements in high-throughput screening and combinatorial chemistry. This compound aligns with these trends, offering a scaffold for developing targeted therapies.

From a structural perspective, the presence of a brominated thiophene ring in 4-(3-bromo-5-methylthiophen-2-yl)-2-methylbutanoic acid enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Negishi couplings. These reactions are pivotal in constructing complex architectures for pharmaceutical candidates. Additionally, the carboxylic acid group provides a handle for further derivatization, enabling the creation of amides, esters, or other functionalized derivatives.

The synthesis of 4-(3-bromo-5-methylthiophen-2-yl)-2-methylbutanoic acid typically involves multi-step organic transformations, including halogenation, alkylation, and oxidation processes. Its CAS No. 2229604-25-3 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. As the pharmaceutical industry increasingly focuses on fragment-based drug design, compounds like this are becoming indispensable tools for medicinal chemists.

Beyond pharmaceuticals, 4-(3-bromo-5-methylthiophen-2-yl)-2-methylbutanoic acid has potential applications in agrochemicals and functional materials. Its thiophene core is a common motif in conductive polymers and organic electronics, areas experiencing rapid growth due to the push for sustainable technologies. The compound’s bromine atom also offers opportunities for photoactive materials or catalysts in green chemistry initiatives.

In the context of SEO optimization, this compound addresses frequently searched terms such as "thiophene derivatives in drug discovery", "brominated heterocycles synthesis", and "CAS 2229604-25-3 applications". Researchers and industry professionals often seek information on custom synthesis, scalable routes, and safety data for such intermediates. By highlighting these aspects, this overview aims to provide a comprehensive resource while adhering to SEO best practices.

Quality control and analytical characterization of 4-(3-bromo-5-methylthiophen-2-yl)-2-methylbutanoic acid involve techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and consistency, critical for reproducible research outcomes. As regulatory standards tighten globally, the availability of well-characterized compounds with documented CAS numbers becomes increasingly important for compliance and intellectual property protection.

In summary, 4-(3-bromo-5-methylthiophen-2-yl)-2-methylbutanoic acid (CAS No. 2229604-25-3) represents a compelling case study in modern synthetic chemistry. Its multifaceted applications—from medicinal chemistry to materials science—reflect the evolving needs of scientific innovation. As interest in tailored molecular scaffolds grows, this compound is poised to remain a focal point in cutting-edge research and industrial applications.